Cas no 378208-76-5 (N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine)
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine
- N-(4-methoxyphenyl)-6-methyl-2-morpholino-5-nitropyrimidin-4-amine
- 4-Pyrimidinamine, N-(4-methoxyphenyl)-6-methyl-2-(4-morpholinyl)-5-nitro-
- SR-01000484208-1
- SR-01000484208
- HMS613A21
- AKOS000519470
- Oprea1_547210
- F0916-1971
- ChemDiv1_009173
- EU-0077202
- N-(4-methoxyphenyl)-6-methyl-2-morpholin-4-yl-5-nitropyrimidin-4-amine
- 378208-76-5
-
- Inchi: 1S/C16H19N5O4/c1-11-14(21(22)23)15(18-12-3-5-13(24-2)6-4-12)19-16(17-11)20-7-9-25-10-8-20/h3-6H,7-10H2,1-2H3,(H,17,18,19)
- InChI Key: WMIRITXTBJKBSK-UHFFFAOYSA-N
- SMILES: C1(N2CCOCC2)=NC(C)=C([N+]([O-])=O)C(NC2=CC=C(OC)C=C2)=N1
Computed Properties
- Exact Mass: 345.14370410g/mol
- Monoisotopic Mass: 345.14370410g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 435
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.341±0.06 g/cm3(Predicted)
- Boiling Point: 552.7±60.0 °C(Predicted)
- pka: 5.71±0.10(Predicted)
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0916-1971-2μmol |
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine |
378208-76-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0916-1971-5μmol |
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine |
378208-76-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0916-1971-10μmol |
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine |
378208-76-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0916-1971-20μmol |
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine |
378208-76-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0916-1971-1mg |
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine |
378208-76-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0916-1971-2mg |
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine |
378208-76-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0916-1971-3mg |
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine |
378208-76-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0916-1971-4mg |
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine |
378208-76-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0916-1971-5mg |
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine |
378208-76-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0916-1971-10mg |
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine |
378208-76-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine Related Literature
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine
Professional Introduction to N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine and CAS No. 378208-76-5
N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine, identified by the CAS number 378208-76-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of nitropyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a nitro group, a morpholine moiety, and a methyl substituent, contribute to its unique chemical properties and biological interactions.
The synthesis and characterization of N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine have been extensively studied in recent years. The introduction of the nitro group at the 5-position of the pyrimidine ring enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the morpholine substituent at the 2-position introduces a basic nitrogen atom, which can participate in hydrogen bonding and other non-covalent interactions, thereby influencing the compound's solubility and bioavailability.
In recent years, there has been a growing interest in nitropyrimidine derivatives as potential candidates for various therapeutic applications. These compounds have shown promise in the treatment of infectious diseases, inflammation, and even cancer. For instance, studies have demonstrated that nitropyrimidines can inhibit certain enzymes involved in bacterial metabolism, making them effective against drug-resistant strains. Furthermore, their ability to modulate inflammatory pathways has led to their investigation as potential anti-inflammatory agents.
The structural motif of N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine also makes it an attractive scaffold for drug discovery. The combination of the methoxy group on the phenyl ring and the morpholine ring provides multiple sites for interaction with biological targets. This versatility has been exploited in the design of molecules that can selectively bind to specific proteins or enzymes, thereby reducing side effects and improving therapeutic efficacy.
The pharmacokinetic properties of this compound are also of great interest. The presence of polar functional groups such as the nitro group and the morpholine ring enhances its solubility in water, which is crucial for oral bioavailability. Additionally, these polar groups can facilitate passive diffusion across cell membranes, allowing for efficient distribution within the body. However, further studies are needed to optimize its pharmacokinetic profile and minimize any potential metabolic degradation.
In conclusion, N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine, with CAS number 378208-76-5, represents a promising compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for nitropyrimidine derivatives, this compound is poised to play a significant role in addressing unmet medical needs.
378208-76-5 (N-(4-methoxyphenyl)-6-methyl-2-(morpholin-4-yl)-5-nitropyrimidin-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)